1-Palmitoylglycerol 3-phosphate
    1-Palmitoylglycerol 3-phosphate
        1-Palmitoyl lysophosphatidic acid (1-Palmitoyl LPA) is a LPA analog containing palmitic acid at the sn-1 position. LPA binds to one of at least five different G protein-coupled receptors to mediate a variety of biological responses including cell proliferation, smooth muscle contraction, platelet aggregation, neurite retraction, and cell motility. Additionally, 1-palmitoyl LPA enhances the action of β-lactam antibiotics (ampicillin, piperacillin, and ceftazidime) on various strains of P. aeruginosa, a pathogen associated with pulmonary disease and pneumonia, via binding both Ca2+ and Mg2+.3
1-Palmitoylglycerol 3-phosphate, also known as 1-hexadecanoyl-sn-glycero-3-phosphate or plpa, belongs to the class of organic compounds known as 1-acylglycerol-3-phosphates. These are lysophosphatidic acids where the glycerol is esterified with a fatty acid at O-1 position. 1-Palmitoylglycerol 3-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Palmitoylglycerol 3-phosphate has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, 1-palmitoylglycerol 3-phosphate is primarily located in the membrane (predicted from logP) and intracellular membrane. 1-Palmitoylglycerol 3-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, 1-palmitoylglycerol 3-phosphate is involved in cardiolipin biosynthesis CL(16:0/16:1(9Z)/16:1(9Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, cardiolipin biosynthesis CL(16:0/18:0/18:0/18:1(11Z)) pathway, cardiolipin biosynthesis CL(16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)) pathway, and cardiolipin biosynthesis CL(16:0/16:0/18:1(11Z)/18:1(9Z)) pathway. 1-Palmitoylglycerol 3-phosphate is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(16:0/22:2(13Z, 16Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:3(6Z, 9Z, 12Z)/18:2(9Z, 12Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:1(11Z)/18:2(9Z, 12Z)) pathway, and de novo triacylglycerol biosynthesis TG(16:0/14:0/24:1(15Z)) pathway. Outside of the human body, 1-palmitoylglycerol 3-phosphate can be found in a number of food items such as fenugreek, cucurbita (gourd), common sage, and amaranth. This makes 1-palmitoylglycerol 3-phosphate a potential biomarker for the consumption of these food products.
1-palmitoylglycerol 3-phosphate is a monoacylglycerol phosphate having palmitoyl as the acyl group on O-1 and with the phosphate group on O-3. It is a conjugate acid of a 1-palmitoylglycerol 3-phosphate(2-).
    
    
                        1-Palmitoylglycerol 3-phosphate, also known as 1-hexadecanoyl-sn-glycero-3-phosphate or plpa, belongs to the class of organic compounds known as 1-acylglycerol-3-phosphates. These are lysophosphatidic acids where the glycerol is esterified with a fatty acid at O-1 position. 1-Palmitoylglycerol 3-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Palmitoylglycerol 3-phosphate has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, 1-palmitoylglycerol 3-phosphate is primarily located in the membrane (predicted from logP) and intracellular membrane. 1-Palmitoylglycerol 3-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, 1-palmitoylglycerol 3-phosphate is involved in cardiolipin biosynthesis CL(16:0/16:1(9Z)/16:1(9Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, cardiolipin biosynthesis CL(16:0/18:0/18:0/18:1(11Z)) pathway, cardiolipin biosynthesis CL(16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)) pathway, and cardiolipin biosynthesis CL(16:0/16:0/18:1(11Z)/18:1(9Z)) pathway. 1-Palmitoylglycerol 3-phosphate is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(16:0/22:2(13Z, 16Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:3(6Z, 9Z, 12Z)/18:2(9Z, 12Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:1(11Z)/18:2(9Z, 12Z)) pathway, and de novo triacylglycerol biosynthesis TG(16:0/14:0/24:1(15Z)) pathway. Outside of the human body, 1-palmitoylglycerol 3-phosphate can be found in a number of food items such as fenugreek, cucurbita (gourd), common sage, and amaranth. This makes 1-palmitoylglycerol 3-phosphate a potential biomarker for the consumption of these food products.
1-palmitoylglycerol 3-phosphate is a monoacylglycerol phosphate having palmitoyl as the acyl group on O-1 and with the phosphate group on O-3. It is a conjugate acid of a 1-palmitoylglycerol 3-phosphate(2-).
        Brand Name:
        
        Vulcanchem
    
        
        CAS No.:
        
        22002-85-3    
    
    
        VCID:
        
        VC21063668    
        
        InChI:
        
        InChI=1S/C19H39O7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(21)25-16-18(20)17-26-27(22,23)24/h18,20H,2-17H2,1H3,(H2,22,23,24)    
    
        
        SMILES:
        
        CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)O)O    
    
        
        Molecular Formula:
        
        C19H39O7P    
    
        
        Molecular Weight:
        
        410.5 g/mol    
    
1-Palmitoylglycerol 3-phosphate
CAS No.: 22002-85-3
Cat. No.: VC21063668
Molecular Formula: C19H39O7P
Molecular Weight: 410.5 g/mol
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Specification
| Description | 1-Palmitoyl lysophosphatidic acid (1-Palmitoyl LPA) is a LPA analog containing palmitic acid at the sn-1 position. LPA binds to one of at least five different G protein-coupled receptors to mediate a variety of biological responses including cell proliferation, smooth muscle contraction, platelet aggregation, neurite retraction, and cell motility. Additionally, 1-palmitoyl LPA enhances the action of β-lactam antibiotics (ampicillin, piperacillin, and ceftazidime) on various strains of P. aeruginosa, a pathogen associated with pulmonary disease and pneumonia, via binding both Ca2+ and Mg2+.3 1-Palmitoylglycerol 3-phosphate, also known as 1-hexadecanoyl-sn-glycero-3-phosphate or plpa, belongs to the class of organic compounds known as 1-acylglycerol-3-phosphates. These are lysophosphatidic acids where the glycerol is esterified with a fatty acid at O-1 position. 1-Palmitoylglycerol 3-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Palmitoylglycerol 3-phosphate has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, 1-palmitoylglycerol 3-phosphate is primarily located in the membrane (predicted from logP) and intracellular membrane. 1-Palmitoylglycerol 3-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, 1-palmitoylglycerol 3-phosphate is involved in cardiolipin biosynthesis CL(16:0/16:1(9Z)/16:1(9Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, cardiolipin biosynthesis CL(16:0/18:0/18:0/18:1(11Z)) pathway, cardiolipin biosynthesis CL(16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)) pathway, and cardiolipin biosynthesis CL(16:0/16:0/18:1(11Z)/18:1(9Z)) pathway. 1-Palmitoylglycerol 3-phosphate is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(16:0/22:2(13Z, 16Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:3(6Z, 9Z, 12Z)/18:2(9Z, 12Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:1(11Z)/18:2(9Z, 12Z)) pathway, and de novo triacylglycerol biosynthesis TG(16:0/14:0/24:1(15Z)) pathway. Outside of the human body, 1-palmitoylglycerol 3-phosphate can be found in a number of food items such as fenugreek, cucurbita (gourd), common sage, and amaranth. This makes 1-palmitoylglycerol 3-phosphate a potential biomarker for the consumption of these food products. 1-palmitoylglycerol 3-phosphate is a monoacylglycerol phosphate having palmitoyl as the acyl group on O-1 and with the phosphate group on O-3. It is a conjugate acid of a 1-palmitoylglycerol 3-phosphate(2-).  | 
                                    
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| CAS No. | 22002-85-3 | 
| Molecular Formula | C19H39O7P | 
| Molecular Weight | 410.5 g/mol | 
| IUPAC Name | (2-hydroxy-3-phosphonooxypropyl) hexadecanoate | 
| Standard InChI | InChI=1S/C19H39O7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(21)25-16-18(20)17-26-27(22,23)24/h18,20H,2-17H2,1H3,(H2,22,23,24) | 
| Standard InChI Key | YNDYKPRNFWPPFU-UHFFFAOYSA-N | 
| SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)O)O | 
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)O)O | 
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